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Compound of Interest

Compound Name: Butyl piperazine-1-carboxylate

CAS No.: 50606-32-1

Cat. No.: B1291562

Get Quote

tert-Butyl piperazine-1-carboxylate, commonly referred to as 1-Boc-piperazine, stands as a

cornerstone intermediate in the landscape of medicinal chemistry and pharmaceutical

development.[1] Its structure, featuring a piperazine ring mono-protected with a tert-

butoxycarbonyl (Boc) group, offers a unique and powerful tool for synthetic chemists.[1][2] The

Boc group effectively "masks" one of the two reactive secondary amine functionalities of the

piperazine core. This strategic protection allows for the selective chemical modification of the free

secondary amine at the N4 position, enabling the construction of complex molecular architectures

with high precision.[3] Once the desired modifications are complete, the acid-labile Boc group can

be cleanly removed, revealing the N1 amine for further functionalization or to yield the final target

molecule. This versatility makes 1-Boc-piperazine an indispensable building block in the synthesis

of a multitude of biologically active compounds, including agents targeting the central nervous

system (CNS), antidepressants, and anticancer therapeutics.[1][4]

This guide provides an in-depth exploration of the core chemical properties, synthesis, reactivity,

and analytical characterization of tert-butyl piperazine-1-carboxylate, offering field-proven

insights for researchers, scientists, and drug development professionals.
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Core Physicochemical and Spectroscopic Data
The fundamental properties of a compound are critical for its handling, reaction setup, and

characterization. 1-Boc-piperazine is typically an off-white to white solid or waxy solid at room

temperature.[1][5]

Table 1: Physicochemical Properties of tert-Butyl
Piperazine-1-Carboxylate

Property Value Reference(s)

IUPAC Name
tert-butyl piperazine-1-

carboxylate
[6]

Synonyms
1-Boc-piperazine, N-Boc-

piperazine
[6]

CAS Number 57260-71-6 [5][6]

Molecular Formula C₉H₁₈N₂O₂ [5][6]

Molecular Weight 186.25 g/mol [5][6]

Appearance
Off-white to white solid or waxy

solid
[1][5]

Melting Point 40-49 °C [1]

Boiling Point 98-100 °C [5]

Density 1.030 g/cm³ [5]

Storage
2-8 °C, under inert gas,

hygroscopic
[5]

Table 2: Key Spectroscopic Data for Analytical
Characterization
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Spectroscopic Technique Characteristic Features Reference(s)

¹H NMR

~3.4 ppm (t, 4H): Protons on

carbons adjacent to the Boc-

protected nitrogen (N1). ~2.8

ppm (t, 4H): Protons on carbons

adjacent to the free NH (N4).

~1.7 ppm (s, 1H): Proton of the

free NH group. ~1.4 ppm (s,

9H): Protons of the tert-butyl

group. (Chemical shifts can

vary with solvent).

[3][7]

IR Spectroscopy

~3340 cm⁻¹: N-H stretch of the

secondary amine. ~2975, 2850

cm⁻¹: C-H stretches (aliphatic).

~1690-1700 cm⁻¹: C=O stretch

of the carbamate (Boc group).

[6][8][9]

Mass Spectrometry (EI)

m/z 186: [M]⁺ (Molecular ion).

m/z 57: [C(CH₃)₃]⁺ (Most

abundant fragment,

characteristic of the tert-butyl

group).

[6][10]

Synthesis and Purification: A Protocol-Driven
Approach
The most prevalent laboratory-scale synthesis of 1-Boc-piperazine involves the direct and

selective mono-N-protection of piperazine using di-tert-butyl dicarbonate (Boc₂O).[3] The causality

behind this common choice lies in the relatively straightforward reaction conditions and the ease

of purification. Using an excess of piperazine can help minimize the formation of the di-protected

byproduct, though careful control of stoichiometry is key.

Diagram 1: General Synthesis of 1-Boc-Piperazine
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Synthesis of 1-Boc-Piperazine
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Caption: Workflow for the synthesis of 1-Boc-piperazine.

Experimental Protocol: Synthesis of tert-Butyl Piperazine-
1-Carboxylate
This protocol describes a standard laboratory procedure for the selective mono-N-Boc protection

of piperazine.

Reaction Setup: To a round-bottom flask, add piperazine (2.0-3.0 equivalents) and dissolve it in

a suitable organic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF). Cool the

solution to 0 °C using an ice bath.

Reagent Addition: Dissolve di-tert-butyl dicarbonate (Boc₂O, 1.0 equivalent) in the same

solvent. Add this solution dropwise to the cooled piperazine solution over 30-60 minutes with

vigorous stirring. Causality Note: Slow, dropwise addition is crucial to control the exotherm and

minimize the formation of the undesired 1,4-di-Boc-piperazine byproduct.

Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction

mixture to warm to room temperature. Continue stirring for 12-24 hours.

Monitoring: Monitor the reaction's progress using Thin-Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) to confirm the consumption of the Boc₂O starting

material.[3]

Work-up: Upon completion, quench the reaction by adding water. Separate the organic layer.

Extract the aqueous layer with the organic solvent (e.g., DCM) two more times to recover any

dissolved product.
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Purification: Combine the organic layers, wash with brine (saturated NaCl solution) to remove

residual water, and dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate

(MgSO₄).[3] Filter the drying agent and concentrate the solvent under reduced pressure to yield

the crude product. Further purification can be achieved via column chromatography if

necessary, though often the product is of sufficient purity for subsequent steps.

More advanced industrial methods now utilize starting materials like diethanolamine, which

proceed through chlorination, Boc protection, and a final aminolysis cyclization to achieve higher

yields (>93%) and reduce waste, making the process more suitable for large-scale production.[11]

[12]

Chemical Reactivity and Synthetic Utility
The synthetic power of 1-Boc-piperazine stems from the orthogonal reactivity of its two nitrogen

atoms. The Boc-protected N1 is rendered unreactive to most nucleophilic and basic conditions,

while the N4 secondary amine remains a potent nucleophile.

Diagram 2: Core Reactivity of 1-Boc-Piperazine

Reactivity of 1-Boc-Piperazine

N4-Functionalization N1-Deprotection

1-Boc-Piperazine

N4-Substituted Product
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Caption: Key synthetic transformations involving 1-Boc-piperazine.

N-Functionalization at the N4 Position
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The unprotected secondary amine is readily functionalized using a wide array of electrophiles.

This reaction is the cornerstone of its utility.

N-Alkylation: Reaction with alkyl halides (e.g., benzyl bromide, methyl iodide) in the presence of

a non-nucleophilic base like triethylamine (Et₃N) or potassium carbonate (K₂CO₃) yields N-

alkylated products.

N-Arylation: Buchwald-Hartwig amination with aryl halides or triflates, using a palladium catalyst

and a suitable phosphine ligand, allows for the direct formation of N-aryl piperazines, a

common motif in CNS-active drugs.[13]

Acylation and Sulfonylation: Reaction with acyl chlorides, sulfonyl chlorides, or anhydrides in

the presence of a base provides the corresponding amides and sulfonamides.

Reductive Amination: Condensation with aldehydes or ketones followed by reduction with an

agent like sodium triacetoxyborohydride (STAB) is a powerful method for creating substituted

N-alkyl derivatives.

Deprotection of the Boc Group
The removal of the Boc group is typically achieved under acidic conditions, which cleaves the tert-

butyl carbamate to release the free amine, carbon dioxide, and a tert-butyl cation.[14][15]

Common Reagents: Trifluoroacetic acid (TFA) in DCM, or hydrogen chloride (HCl) in solvents

like methanol, ethyl acetate, or 1,4-dioxane are most commonly employed.[15][16]

Mechanism Insight: The reaction proceeds via protonation of the carbamate carbonyl, followed

by the loss of the stable tert-butyl cation, which then fragments to isobutene. The resulting

carbamic acid is unstable and decarboxylates to yield the protonated amine.[15]

Self-Validating Protocol: The success of the deprotection is easily validated. The product amine

hydrochloride or trifluoroacetate salt is typically a solid that precipitates from non-polar solvents,

and the completion of the reaction can be monitored by the cessation of CO₂ evolution

(bubbling).

Experimental Protocol: Boc Deprotection with HCl in Ethyl Acetate
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Setup: Dissolve the N-Boc protected piperazine derivative (1.0 equivalent) in a minimal amount

of ethyl acetate.

Reagent Addition: Slowly add a solution of 4M HCl in ethyl acetate or dioxane (2-4 equivalents)

at room temperature.

Reaction: Stir the mixture at room temperature for 1-4 hours. Often, the hydrochloride salt of

the deprotected amine will precipitate out of the solution.

Monitoring: Monitor by TLC or LC-MS to ensure complete consumption of the starting material.

Isolation: Isolate the product by filtration. Wash the solid with cold ethyl acetate or diethyl ether

to remove any non-polar impurities and dry under vacuum.

Trustworthiness Note: A potential side reaction during acidic deprotection is the alkylation of

nucleophilic sites on the substrate by the liberated tert-butyl cation.[14] For sensitive substrates,

scavengers like anisole or thioanisole can be added to trap this reactive intermediate.[15]

Advanced Applications: C–H Functionalization
For drug development professionals seeking novel scaffolds, the direct functionalization of the C-

H bonds of the piperazine ring itself represents a cutting-edge strategy. Research has shown that

the α-protons adjacent to the Boc-protected nitrogen can be selectively removed using strong

bases like sec-butyllithium (s-BuLi), often in the presence of a chelating agent like TMEDA or (−)-

sparteine for asymmetric transformations.[17][18][19] This generates a lithiated intermediate that

can be trapped with various electrophiles, allowing for the introduction of substituents directly onto

the piperazine ring. This advanced technique circumvents the need for multi-step sequences

involving pre-functionalized starting materials.[20]

Safety and Handling
According to Safety Data Sheets (SDS), tert-butyl piperazine-1-carboxylate is classified as a

hazardous substance.

Hazards: It is known to cause skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[6] It can also be harmful if swallowed.[21][22]
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Precautions: When handling this compound, appropriate personal protective equipment (PPE)

is mandatory. This includes chemical-resistant gloves, safety goggles or a face shield, and a lab

coat.[22] Work should be conducted in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust or vapors.[21] Avoid creating dust.

Storage: The compound is hygroscopic and potentially heat-sensitive. It should be stored in a

tightly sealed container in a cool, dry place (refrigerated at 2-8 °C is recommended) under an

inert atmosphere like nitrogen or argon.[1]

Conclusion
tert-Butyl piperazine-1-carboxylate is far more than a simple chemical intermediate; it is a

strategic enabler in the complex art of organic synthesis. Its well-defined physicochemical

properties, predictable spectroscopic profile, and, most importantly, its orthogonal reactivity make

it an exceptionally reliable and versatile tool. By allowing chemists to selectively manipulate one

nitrogen atom while the other remains protected, it provides a robust and logical pathway to a vast

array of complex piperazine-containing molecules. Understanding the nuances of its synthesis,

reactivity, and handling is fundamental for any scientist or researcher aiming to innovate in the

fields of drug discovery and materials science.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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